4-[2-(2-Fluorophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
4-[2-(2-Fluorophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
Brand Name:
Vulcanchem
CAS No.:
369403-62-3
VCID:
VC0490917
InChI:
InChI=1S/C22H20FNO5/c1-13-8-10-14(11-9-13)20(27)18-19(15-5-2-3-6-16(15)23)24(22(29)21(18)28)12-4-7-17(25)26/h2-3,5-6,8-11,19,27H,4,7,12H2,1H3,(H,25,26)/b20-18+
SMILES:
CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3F)O
Molecular Formula:
C22H20FNO5
Molecular Weight:
397.4g/mol
4-[2-(2-Fluorophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
CAS No.: 369403-62-3
Main Products
VCID: VC0490917
Molecular Formula: C22H20FNO5
Molecular Weight: 397.4g/mol
CAS No. | 369403-62-3 |
---|---|
Product Name | 4-[2-(2-Fluorophenyl)-4-hydroxy-3-(4-methylbenzoyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid |
Molecular Formula | C22H20FNO5 |
Molecular Weight | 397.4g/mol |
IUPAC Name | 4-[(3E)-2-(2-fluorophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-4,5-dioxopyrrolidin-1-yl]butanoic acid |
Standard InChI | InChI=1S/C22H20FNO5/c1-13-8-10-14(11-9-13)20(27)18-19(15-5-2-3-6-16(15)23)24(22(29)21(18)28)12-4-7-17(25)26/h2-3,5-6,8-11,19,27H,4,7,12H2,1H3,(H,25,26)/b20-18+ |
Standard InChIKey | IEQVTOSTDKLUOX-CZIZESTLSA-N |
Isomeric SMILES | CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3F)/O |
SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3F)O |
Canonical SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3F)O |
PubChem Compound | 5346720 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume